Cas no 898415-88-8 (prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate)

• Product Name: prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate
• CAS No: 898415-88-8
• MF: C₂₃H₁₈O₇
• MW: 406.384827136993
• CID: 5481832
• Update Time: 2025-10-21

prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl 2-[4-(7-methoxy-1-benzofuran-2-yl)-2-oxochromen-6-yl]oxyacetate
• Acetic acid, 2-[[4-(7-methoxy-2-benzofuranyl)-2-oxo-2H-1-benzopyran-6-yl]oxy]-, 2-propen-1-yl ester
• prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate

• Inchi： 1S/C23H18O7/c1-3-9-27-22(25)13-28-15-7-8-18-16(11-15)17(12-21(24)29-18)20-10-14-5-4-6-19(26-2)23(14)30-20/h3-8,10-12H,1,9,13H2,2H3
• InChI Key： PBCMOQWZZGCEMS-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)COC1C=C2C(=CC=1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate

Recent Advances in the Study of prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate (CAS: 898415-88-8)

The compound prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate (CAS: 898415-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the benzofuran and coumarin moieties in its structure is believed to contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological assays.

In vitro studies have demonstrated that prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate exhibits significant anti-proliferative effects against a range of cancer cell lines, including breast, lung, and colon cancer. Mechanistic investigations suggest that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key survival signals. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and critical residues in target proteins.

Beyond its anti-cancer properties, preliminary data indicate that the compound may also possess anti-inflammatory and antioxidant activities. Animal models of chronic inflammation have shown reduced levels of pro-inflammatory cytokines following treatment with the compound, suggesting its potential utility in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are required to evaluate its safety and efficacy in vivo.

The synthesis of prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate has been optimized in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of green chemistry principles to reduce waste and enhance yield. These advancements are critical for facilitating large-scale production and future clinical trials.

In conclusion, prop-2-en-1-yl 2-{4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yloxy}acetate represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Ongoing research efforts are focused on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject for future investigations in the field of chemical biology and drug discovery.